Cas no 1608141-91-8 (cis-3-Isobutylcyclobutane carboxylic acid)

cis-3-Isobutylcyclobutane carboxylic acid structure
1608141-91-8 structure
Product Name:cis-3-Isobutylcyclobutane carboxylic acid
CAS No:1608141-91-8
MF:C9H16O2
MW:156.222143173218
MDL:MFCD31705584
CID:4608039
PubChem ID:83635449
Update Time:2024-03-01

cis-3-Isobutylcyclobutane carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • cis-3-Isobutylcyclobutane carboxylic acid
    • MDL: MFCD31705584
    • Inchi: 1S/C9H16O2/c1-6(2)3-7-4-8(5-7)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)/t7-,8+
    • InChI Key: VNNTXZNXYHHQGY-OCAPTIKFSA-N
    • SMILES: [C@@H]1(C(O)=O)C[C@H](CC(C)C)C1

Computed Properties

  • Exact Mass: 156.115029749g/mol
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų

cis-3-Isobutylcyclobutane carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM326554-100mg
cis-3-Isobutylcyclobutane carboxylic acid
1608141-91-8 95+%
100mg
$213 2021-08-18
Chemenu
CM326554-250mg
cis-3-Isobutylcyclobutane carboxylic acid
1608141-91-8 95+%
250mg
$426 2021-08-18
Chemenu
CM326554-1g
cis-3-Isobutylcyclobutane carboxylic acid
1608141-91-8 95+%
1g
$1067 2021-08-18
Chemenu
CM326554-5g
cis-3-Isobutylcyclobutane carboxylic acid
1608141-91-8 95+%
5g
$3201 2021-08-18
Chemenu
CM326554-100mg
cis-3-Isobutylcyclobutane carboxylic acid
1608141-91-8 95%+
100mg
$360 2023-01-19
Chemenu
CM326554-250mg
cis-3-Isobutylcyclobutane carboxylic acid
1608141-91-8 95%+
250mg
$721 2023-01-19
Chemenu
CM326554-1g
cis-3-Isobutylcyclobutane carboxylic acid
1608141-91-8 95%+
1g
$1806 2023-01-19
Chemenu
CM326554-5g
cis-3-Isobutylcyclobutane carboxylic acid
1608141-91-8 95%+
5g
$3201 2022-09-02
eNovation Chemicals LLC
D630483-100mg
cis-3-Isobutylcyclobutane carboxylic acid
1608141-91-8 97%
100mg
$240 2024-07-21
eNovation Chemicals LLC
D630483-250MG
cis-3-Isobutylcyclobutane carboxylic acid
1608141-91-8 97%
250mg
$460 2024-07-21
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd